Cas no 2171453-39-5 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid
• CAS No: 2171453-39-5
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 6161044
• PubChem ID: 165523566
• Update Time: 2025-10-29

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid
• EN300-1574521
• 2171453-39-5
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-difluorobutanoic acid

• Inchi： 1S/C24H26F2N2O5/c1-2-14(11-21(29)28-20(23(25)26)12-22(30)31)27-24(32)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20,23H,2,11-13H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t14-,20?/m1/s1
• InChI Key： QZLNSQXVLJTWCE-QMRFKDRMSA-N
• SMILES： FC(C(CC(=O)O)NC(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid

Introduction to 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid (CAS No. 2171453-39-5)

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid, identified by its CAS number 2171453-39-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a pentanamido moiety and a 4,4-difluorobutanoic acid component. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various applications in drug discovery and therapeutic development.

The fluoren-9-ylmethoxycarbonyl group in the molecular structure is particularly noteworthy, as it introduces a rigid aromatic ring system that can enhance the stability and bioavailability of the compound. This feature is increasingly relevant in modern drug design, where structural rigidity often correlates with improved pharmacokinetic profiles. The 3R configuration at the chiral center further adds to the compound's specificity, suggesting potential applications in enantioselective drug development.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in enhancing drug efficacy and metabolic stability. The 4,4-difluorobutanoic acid moiety is a prime example of how fluorine atoms can be strategically incorporated into molecular structures to modulate reactivity and interactions with biological targets. Studies have demonstrated that fluorine substitution can lead to increased binding affinity and reduced susceptibility to enzymatic degradation, making such compounds attractive for therapeutic applications.

In the context of current research, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid has been explored for its potential role in modulating biological pathways associated with inflammation and immune response. Preliminary studies suggest that this compound may interact with specific receptors or enzymes involved in these pathways, potentially leading to novel therapeutic strategies. The rigid fluorene core and the amide functionalities provide multiple sites for interaction with biological targets, making it a versatile scaffold for further derivatization and optimization.

The synthesis of this compound involves multi-step organic reactions, including protection-deprotection strategies to handle the delicate functional groups present. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has been instrumental in achieving high yields and purity. The introduction of fluorine atoms requires specialized methodologies to ensure regioselectivity and minimize side reactions, highlighting the technical expertise required in its production.

From a computational chemistry perspective, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid has been subjected to molecular dynamics simulations to predict its behavior in biological environments. These simulations have provided insights into its conformational flexibility and potential binding modes with target proteins. Such computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to screen large libraries of compounds efficiently before experimental validation.

The pharmacological profile of this compound is under active investigation in several preclinical studies. Initial results indicate that it may exhibit potent activity against certain disease markers without significant off-target effects. This aligns with the broader trend in pharmaceutical research toward developing targeted therapies with minimal systemic toxicity. The combination of structural features such as the fluorene moiety and fluorinated side chains suggests multiple mechanisms of action, which could be exploited for synergistic therapeutic effects.

Future directions for research on CAS No. 2171453-39-5 include exploring its potential as an intermediate in the synthesis of more complex drug candidates. The modular nature of its structure allows for easy modification at various positions, enabling chemists to tailor its properties for specific therapeutic needs. Additionally, investigating its behavior in vivo will be crucial for understanding its true pharmacological potential and identifying any unforeseen challenges or benefits.

The impact of fluorinated compounds on modern medicine cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions, leading to more effective and selective drugs. As research continues to uncover new applications for compounds like 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-difluorobutanoic acid, it is likely that we will see further innovations in both academic research and industrial drug development.